Cas no 281204-54-4 (ethyl 2-(6-bromo-1H-indol-1-yl)acetate)

• Product Name: ethyl 2-(6-bromo-1H-indol-1-yl)acetate
• CAS No: 281204-54-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 5682765
• PubChem ID: 62046179
• Update Time: 2023-09-14

ethyl 2-(6-bromo-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• AKOS011322972
• MFCD11894354
• ethyl 2-(6-bromo-1H-indol-1-yl)acetate
• 281204-54-4
• 1H-Indole-1-acetic acid, 6-bromo-, ethyl ester

• Inchi： 1S/C12H12BrNO2/c1-2-16-12(15)8-14-6-5-9-3-4-10(13)7-11(9)14/h3-7H,2,8H2,1H3
• InChI Key： ZMDSHPGQZDXPLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN(CC(=O)OCC)C=2C=1

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 188-189 °C
• Boiling Point: 383.4±22.0 °C(Predicted)